Cas no 38955-11-2 (3-Methylisoxazole-5-carboxaMide)
38955-11-2 structure
Product Name:3-Methylisoxazole-5-carboxaMide
CAS No:38955-11-2
MF:C5H6N2O2
MW:126.113340854645
CID:840330
PubChem ID:13560096
Update Time:2025-04-19
3-Methylisoxazole-5-carboxaMide Chemical and Physical Properties
Names and Identifiers
-
- 3-Methylisoxazole-5-carboxaMide
- 3-Methyl-1,2-oxazole-5-carboxamide
- 38955-11-2
- SCHEMBL353474
- CS-0359913
- DTXSID80543849
- DB-357233
- AKOS009056313
-
- MDL: MFCD16104695
- Inchi: 1S/C5H6N2O2/c1-3-2-4(5(6)8)9-7-3/h2H,1H3,(H2,6,8)
- InChI Key: MMHCFPWSEIVWCD-UHFFFAOYSA-N
- SMILES: O1C(C(N)=O)=CC(C)=N1
Computed Properties
- Exact Mass: 126.04298
- Monoisotopic Mass: 126.042927438g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 69.1Ų
Experimental Properties
- PSA: 69.12
3-Methylisoxazole-5-carboxaMide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM125098-1g |
3-methylisoxazole-5-carboxamide |
38955-11-2 | 95% | 1g |
$296 | 2021-08-05 | |
| Chemenu | CM125098-1g |
3-methylisoxazole-5-carboxamide |
38955-11-2 | 95% | 1g |
$*** | 2023-05-30 | |
| Ambeed | A131859-1g |
3-Methylisoxazole-5-carboxamide |
38955-11-2 | 95+% | 1g |
$313.0 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1430583-1g |
3-Methylisoxazole-5-carboxamide |
38955-11-2 | 95+% | 1g |
¥2712.00 | 2024-05-15 |
3-Methylisoxazole-5-carboxaMide Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
38955-11-2 (3-Methylisoxazole-5-carboxaMide) Related Products
- 22685-41-2(3-Isoxazolecarboxamide,5-formyl-)
- 162330-56-5(5-Isoxazolecarboxamide,3-[(E)-(hydroxyamino)iminomethyl]-(9CI))
- 3445-52-1(5-methyl-1,2-oxazole-3-carboxamide)
- 89179-79-3(3-methyl-5-isoxazolecarbohydrazide)
- 860371-74-0(5-Isoxazolecarboxamide,4-chloro-3-methyl-)
- 162330-52-1(5-Isoxazolecarboxamide,3-[(Z)-(hydroxyamino)iminomethyl]- (9CI))
- 873962-83-5(3,5-Isoxazoledicarboxamide)
- 27144-51-0(N,3-Dimethylisoxazole-5-carboxamide)
- 154016-55-4((3-methylisoxazol-5-yl)methylamine)
- 740783-92-0(5-(aminomethyl)-1,2-oxazole-3-carboxamide)
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